Cas no 15844-86-7 (Butanamide,2-chloro-N-ethyl-3-oxo-)

• Product Name: Butanamide,2-chloro-N-ethyl-3-oxo-
• CAS No: 15844-86-7
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 121217
• PubChem ID: 23618221
• Update Time: 2025-04-18

Butanamide,2-chloro-N-ethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-chloro-N-ethyl-3-oxo-
• Butanamide, 2-chloro-N-ethyl-3-oxo-
• a-chloroacetoacetic acid ethylamide
• alpha-Chloroacetoacetic acid ethylamide
• 15844-86-7
• 2-chloro-N-ethyl-3-oxobutanamide

• Inchi： 1S/C6H10ClNO2/c1-3-8-6(10)5(7)4(2)9/h5H,3H2,1-2H3,(H,8,10)
• InChI Key： JFSWYPKLWHGUDT-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C(NCC)=O

Computed Properties

• Exact Mass: 163.0401
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17